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Compound of Interest

Compound Name:
3-Bromo-7-(4-

bromobenzoyl)indole

Cat. No.: B12724446 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-7-(4-bromobenzoyl)indole is a chemical compound identified with the CAS number

1279501-08-4.[1][2][3] Structurally, it is a derivative of indole, featuring a bromo substitution at

the 3-position of the indole ring and a 4-bromobenzoyl group attached at the 7-position. This

compound is recognized primarily as an impurity related to Bromfenac, a nonsteroidal anti-

inflammatory drug (NSAID).[1][4] While the indole scaffold is of significant interest in medicinal

chemistry due to its presence in a wide array of biologically active molecules, detailed public

information specifically on the biological activity and mechanisms of 3-Bromo-7-(4-
bromobenzoyl)indole is limited. This guide provides a summary of the available technical data

for this compound.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Bromo-7-(4-
bromobenzoyl)indole is presented in the table below. This data is compiled from various

chemical supplier and database sources.
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Property Value Source(s)

CAS Number 1279501-08-4 [1][2][3]

IUPAC Name
(3-Bromo-1H-indol-7-yl)(4-

bromophenyl)methanone
[1]

Synonyms

Indole, 3-Bromo-7-(4-

bromobenzoyl); Bromfenac

Impurity A

[3][4]

Molecular Formula C₁₅H₉Br₂NO [1][2][3]

Molecular Weight 379.05 g/mol [1][3][4]

Appearance
Not explicitly stated, typically a

solid

Storage 2-8°C Refrigerator [3]

Synthesis and Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis of 3-Bromo-7-(4-
bromobenzoyl)indole are not readily available in the public domain. As an impurity of

Bromfenac, its formation is likely a byproduct of the Bromfenac synthesis process. General

synthetic routes for related brominated indoles and 7-benzoylindoles exist, but a specific,

validated protocol for this compound has not been identified in the searched literature.

Biological Activity and Signaling Pathways
There is a significant lack of publicly available data regarding the specific biological activity of

3-Bromo-7-(4-bromobenzoyl)indole. While the broader class of indole derivatives is known to

exhibit a wide range of pharmacological activities, including anti-inflammatory, anticancer, and

antimicrobial effects, no quantitative data or mechanistic studies for this particular compound

have been found.

Consequently, there is no information available to describe any signaling pathways modulated

by 3-Bromo-7-(4-bromobenzoyl)indole.
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Visualization of Workflows and Pathways
As no experimental workflows or signaling pathways involving 3-Bromo-7-(4-
bromobenzoyl)indole have been described in the available literature, the generation of

corresponding diagrams is not possible at this time.

Conclusion
3-Bromo-7-(4-bromobenzoyl)indole, CAS number 1279501-08-4, is a known impurity of the

NSAID Bromfenac. While its chemical structure and basic physical properties are documented,

there is a notable absence of in-depth technical information in the public domain. Detailed

experimental protocols, quantitative biological activity data, and information on its effects on

cellular signaling pathways are currently unavailable. This scarcity of information suggests that

3-Bromo-7-(4-bromobenzoyl)indole is either a relatively new or understudied compound.

Further research would be required to elucidate its pharmacological profile and potential

applications in drug development. Researchers interested in this compound are advised that it

is commercially available from various suppliers for research and analysis purposes.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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